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Cat. No.: B15531680 Get Quote

Introduction

Sam68 (Src Associated in Mitosis of 68 kDa), encoded by the KHDRBS1 gene, is a member of

the STAR (Signal Transduction and Activator of RNA) family of RNA-binding proteins.[1][2] It

plays a crucial role in various cellular processes, including RNA processing, signal

transduction, and cell cycle regulation.[1][2] Aberrant expression and activity of Sam68 have

been linked to the development and progression of several cancers, including colorectal, lung,

and prostate cancer, by promoting tumor cell proliferation, metastasis, and the self-renewal of

cancer stem cells.[2] This makes Sam68 a promising therapeutic target in oncology. These

application notes detail the use of small molecule inhibitors targeting Sam68 for cancer

research.

Mechanism of Action of Sam68

Sam68 functions as a multifaceted protein that influences both RNA-dependent and RNA-

independent cellular processes. It contains an RNA-binding domain and several proline-rich

sequences that allow for protein-protein interactions, including with signaling molecules

containing SH3 domains. In the context of cancer, Sam68 can regulate the alternative splicing

of key genes involved in metabolism and cell survival, such as pyruvate kinase muscle (PKM)2.

It is also involved in critical signaling pathways that drive tumorigenesis.
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Recent studies have identified small molecules that can modulate the function of Sam68. One

such class of molecules is the reverse-turn peptidomimetics. For the purpose of these

application notes, we will focus on a representative peptidomimetic compound, YB-0158, which

has been shown to interact with Sam68 and impact cancer cell biology.

Quantitative Data Summary
The following table summarizes the quantitative effects of the Sam68-interacting molecule YB-

0158 on colorectal cancer cell lines.

Parameter Cell Line
YB-0158

Concentration
Result Reference

Growth Inhibition

(IC50)
HCT116 72 hours ~5 µM

Growth Inhibition

(IC50)
HT29 72 hours ~10 µM

Apoptosis

Induction
HCT116 10 µM (48 hours)

Significant

increase in

Caspase 3/7

activity

CSC Spheroid

Formation

Patient-Derived

Xenograft
10 µM

Significant

reduction in

spheroid

formation

Key Signaling Pathways Involving Sam68
Sam68 is a node in several signaling pathways relevant to cancer. Its inhibition can impact

these downstream pathways. A key pathway involves its interaction with Src and the

subsequent influence on pathways like MAPK/ERK.
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Start

Seed cancer cells in
96-well plates

Incubate for 24 hours

Treat with serial dilutions
of Sam68 inhibitor

Incubate for 48-72 hours

Add MTT or SRB reagent

Incubate for 1-4 hours

Solubilize formazan crystals
(MTT) or protein-bound dye (SRB)

Read absorbance at
appropriate wavelength

Calculate IC50 values

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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